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and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract
Triethylbenzylammonium tribromide (BTEAT) is a stable, crystalline quaternary ammonium

tribromide that serves as an efficient and regioselective brominating agent for activated

aromatic compounds. This technical guide provides a comprehensive overview of the known

physical and chemical properties of BTEAT, detailed experimental protocols for its synthesis

and application in organic synthesis, and a discussion of its potential relevance in drug

development processes.

Introduction
Quaternary ammonium tribromides are a class of reagents that have gained significant

attention in organic synthesis as solid, stable, and safer alternatives to liquid bromine.[1]

Triethylbenzylammonium tribromide ([PhCH2N(Et)3]Br3) is a notable member of this class,

offering high reactivity and selectivity in bromination reactions. Its ease of handling and

recoverability make it an attractive reagent for both laboratory-scale and potentially larger-scale

synthetic applications. This guide aims to consolidate the available technical information on this

compound for researchers and professionals in the chemical and pharmaceutical sciences.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12408262?utm_src=pdf-interest
https://www.researchgate.net/publication/228495693_of_Benzyl_Triethyl_Ammonium_Tribromide_and_Its_Application_as_a_Highly_Efficient_and_Regioselective_Reagent_for_the_Bromination_of_Activated_Aromatic
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical and Chemical Properties
Quantitative data for Triethylbenzylammonium tribromide is not extensively reported in the

literature. The following tables summarize the available information. For comparative context,

some properties of the corresponding monobromide, Triethylbenzylammonium bromide

(TEBAB), are also included where specified.

Table 1: Physical Properties of Triethylbenzylammonium
Tribromide

Property Value Source

Appearance Yellow crystalline solid [2]

Molecular Formula C13H22Br3N Inferred

Molecular Weight 432.03 g/mol Calculated

Melting Point Not explicitly reported. -

Solubility

Not explicitly reported.

Quaternary ammonium salts

are generally soluble in polar

organic solvents.[3]

-

Table 2: Chemical Properties and Identifiers
Property Value Source

Chemical Name
Triethylbenzylammonium

tribromide
-

Abbreviation BTEAT [2]

CAS Number Not explicitly assigned. -

Stability
Stable, crystalline solid that

can be handled easily.[2]
[2]

Reactivity

Acts as a regioselective

brominating agent for anilines,

phenols, and anisoles.[2]

[2]
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Experimental Protocols
The following experimental protocols are based on the work of Pourmousavi and Salehi.[2]

Synthesis of Triethylbenzylammonium Tribromide
(BTEAT)
Materials:

Triethylbenzylammonium bromide (TEBAB)

Potassium bromide (KBr)

Nitric acid (HNO3, 63%)

Deionized water

Procedure:

In a suitable reaction vessel, dissolve Triethylbenzylammonium bromide (2 mmol) and

potassium bromide (0.24 g, 2 mmol) in deionized water.

With stirring, add a solution of nitric acid (63%, 0.45 mL, 10 mmol) in 10 mL of water

dropwise over a period of 30 minutes.

The product, Triethylbenzylammonium tribromide (BTEAT), will precipitate as yellow crystals.

Collect the crystals by filtration.

The yield of the product is reported to be approximately 70% (0.604 g).[2]

Workflow Diagram:
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Synthesis of Triethylbenzylammonium Tribromide (BTEAT)

Reactants

Reaction Process

Product

Triethylbenzylammonium
bromide (2 mmol)

Dissolve TEBAB and KBr
in deionized water

Potassium bromide
(2 mmol) Deionized Water Nitric Acid (63%)

(10 mmol in 10 mL H2O)

Dropwise addition of HNO3 solution
(over 30 minutes with stirring)

Precipitation of BTEAT
(yellow crystals)

Collect crystals
by filtration

Triethylbenzylammonium Tribromide
(BTEAT)

Yield: ~70%

Click to download full resolution via product page

Caption: Workflow for the synthesis of Triethylbenzylammonium Tribromide.
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Regioselective Bromination of Activated Aromatic
Compounds
Materials:

Activated aromatic substrate (e.g., aniline, phenol, or anisole derivative)

Triethylbenzylammonium tribromide (BTEAT)

Calcium carbonate (CaCO3)

Methanol (MeOH)

Dichloromethane (CH2Cl2)

Procedure:

In a reaction flask, dissolve the activated aromatic substrate in a solvent mixture of methanol

and dichloromethane.

Add Triethylbenzylammonium tribromide (BTEAT) and calcium carbonate to the solution.

Stir the reaction mixture at room temperature. The reaction progress can be monitored by

thin-layer chromatography (TLC).

Reaction times are reported to be short, with some phenols and anilines reacting almost

immediately.[2]

Upon completion of the reaction, the monobrominated product can be isolated through a

straightforward workup procedure, which typically involves filtration to remove calcium

carbonate and the spent reagent, followed by removal of the solvent.[2]

Logical Relationship Diagram:
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Regioselective Bromination using BTEAT

Activated Aromatic Substrate
(Aniline, Phenol, Anisole)

Stir at Room Temperature

BTEAT CaCO3 MeOH/CH2Cl2

Simple Workup
(Filtration, Solvent Removal)

Monobrominated Product

Click to download full resolution via product page

Caption: Logical flow for the regioselective bromination of aromatics.

Characterization
Detailed spectroscopic data for Triethylbenzylammonium tribromide is not readily available in

the cited literature. Characterization would typically involve the following techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy:1H and 13C NMR would be used to

confirm the structure of the cation. The spectra would be expected to show signals

corresponding to the benzyl and triethyl groups.

Infrared (IR) Spectroscopy: IR spectroscopy would be used to identify the characteristic

vibrational frequencies of the functional groups present in the molecule.
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Melting Point Analysis: Determination of the melting point is a standard method for assessing

the purity of a crystalline solid.

Elemental Analysis: To confirm the empirical formula of the compound.

Applications in Drug Development
The ability of Triethylbenzylammonium tribromide to act as a regioselective brominating agent

for activated aromatic rings is highly relevant to drug development.[1] Bromo-substituted

aromatic compounds are common intermediates in the synthesis of pharmaceuticals. The mild

reaction conditions, high yields, and ease of handling offered by BTEAT make it a valuable tool

for introducing bromine atoms into complex molecules during the drug discovery and

development process.

Conclusion
Triethylbenzylammonium tribromide is a promising reagent for the regioselective bromination of

anilines, phenols, and anisoles. While a comprehensive dataset of its physical and chemical

properties is yet to be established in the literature, the available information highlights its

stability, ease of synthesis, and high efficiency in organic synthesis. Further research into its

properties and applications is warranted and would be of significant interest to the scientific and

drug development communities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12408262#physical-and-chemical-properties-of-
triethylbenzylammonium-tribromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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